Cas no 70258-19-4 (2-chloro-5-(chloromethyl)pyridine 1-oxide)

2-chloro-5-(chloromethyl)pyridine 1-oxide structure
70258-19-4 structure
Product Name:2-chloro-5-(chloromethyl)pyridine 1-oxide
CAS No:70258-19-4
MF:C6H5Cl2NO
MW:178.015999555588
CID:2140794
PubChem ID:12487466
Update Time:2025-04-21

2-chloro-5-(chloromethyl)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(chloromethyl)pyridine 1-oxide
    • DB-303065
    • 2-Chloro-5-chloromethylpyridine 1-oxide
    • 2-chloro-5-chloromethyl-pyridine-N-oxide
    • 2-Chloro-5-(chloromethyl)-pyridine 1-oxide
    • RPCLPGKRXFYJKP-UHFFFAOYSA-N
    • SCHEMBL477780
    • 70258-19-4
    • Inchi: 1S/C6H5Cl2NO/c7-3-5-1-2-6(8)9(10)4-5/h1-2,4H,3H2
    • InChI Key: RPCLPGKRXFYJKP-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=C([N+](=C1)[O-])Cl

Computed Properties

  • Exact Mass: 176.9748192Da
  • Monoisotopic Mass: 176.9748192Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 25.5Ų
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